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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the available data and protocols

for the use of CHDI-390576, a potent and CNS-penetrant class IIa histone deacetylase (HDAC)

inhibitor, in mouse models. The information is compiled from publicly available research to

guide the design and execution of in vivo studies.

Overview of CHDI-390576
CHDI-390576 is a benzhydryl hydroxamic acid that selectively inhibits class IIa HDACs

(HDAC4, HDAC5, HDAC7, and HDAC9) with IC50 values in the nanomolar range.[1] It displays

significant selectivity over class I and class IIb HDACs.[1] Its ability to penetrate the central

nervous system makes it a valuable tool for investigating the role of class IIa HDACs in

neurological disorders.[1]

Mechanism of Action
Class IIa HDACs act as transcriptional corepressors by interacting with transcription factors

such as myocyte enhancer factor-2 (MEF2).[2][3][4] This interaction represses the

transcriptional activity of MEF2. CHDI-390576 inhibits the catalytic activity of class IIa HDACs,

leading to the de-repression of MEF2 and the subsequent expression of MEF2 target genes.[3]

[5]
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The following tables summarize the available quantitative data for CHDI-390576.

Table 1: In Vitro Inhibitory Activity of CHDI-390576

Target IC50 (nM)

HDAC4 54

HDAC5 60

HDAC7 31

HDAC9 50

Data from MedchemExpress[1]

Experimental Protocols
Preparation of CHDI-390576 for Oral Administration in
Mice
This protocol is based on a formulation provided by MedchemExpress.[1]

Materials:

CHDI-390576 powder

Dimethyl sulfoxide (DMSO)

PEG300

Tween-80

Saline (0.9% NaCl)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)
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Procedure:

Prepare a stock solution of CHDI-390576 in DMSO. For example, to achieve a final

concentration of 2.08 mg/mL, prepare a 20.8 mg/mL stock solution in DMSO.

In a sterile microcentrifuge tube, add the following solvents in the specified order, vortexing

after each addition:

40% PEG300

10% of the CHDI-390576 DMSO stock solution

5% Tween-80

45% Saline

Vortex the final solution thoroughly to ensure it is clear and homogenous.

If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.[1]

Prepare the working solution fresh on the day of administration.

Oral Administration of CHDI-390576 to Mice
This protocol is based on a study conducted in R6/2 mice, a model for Huntington's disease.

Animals:

R6/2 transgenic mice and wild-type littermates.

Dosage and Administration:

Dose mice orally (p.o.) by gavage with CHDI-390576 at 10, 30, or 100 mg/kg.

Administer the compound twice daily for a period of 15 days.

A vehicle control group should be administered the same formulation without the active

compound.
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Open Field Test for Behavioral Analysis
The open field test is used to assess general locomotor activity and anxiety-like behavior in

mice.

Materials:

Open field arena (e.g., 42 x 42 x 42 cm)

Video camera and tracking software

70% ethanol for cleaning

Procedure:

Habituate the mice to the testing room for at least 30 minutes before the test.

Clean the open field arena with 70% ethanol and allow it to dry completely between each

mouse to remove olfactory cues.

Gently place the mouse in the center of the arena.

Record the mouse's activity for a predetermined duration, typically 5-10 minutes.

Analyze the recorded video using tracking software to measure parameters such as:

Total distance traveled

Time spent in the center versus the periphery of the arena

Rearing frequency (vertical activity)

Increased time in the center of the arena is generally interpreted as reduced anxiety-like

behavior.

Diagrams
Signaling Pathway of CHDI-390576
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Caption: CHDI-390576 inhibits Class IIa HDACs, relieving MEF2 repression.

Experimental Workflow for In Vivo Mouse Study
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Caption: Workflow for CHDI-390576 in vivo mouse study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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